6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine

• IUPAC Name: 6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-amine
• InChI: InChI=1S/C5H4ClN5/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H,(H2,7,9)
• InChI Key: FAFHEBCGWJBDNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN2C1=NN=C2N)Cl
• Molecular Formula: C5H4ClN5
• DSSTOX Substance ID: DTXSID20568314
• Molecular Weight: 169.57 g/mol
• CAS RN: 53890-39-4

Description

“6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” is a chemical compound with the CAS Number: 53890-39-4. It has a molecular weight of 169.57. The IUPAC name for this compound is 6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-amine.

Molecular Structure Analysis

The InChI code for “6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” is 1S/C5H4ClN5/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H,(H2,7,9). This code provides a standard way to encode the molecular structure using text.

Chemical Reactions Analysis

While specific chemical reactions involving “6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” are not available, a study suggests that the chlorine at pyridazine carbon C-6 is more susceptible to nucleophilic substitution.

Physical And Chemical Properties Analysis

“6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” is a solid at room temperature. The storage temperature is between 28 C.

Scientific Research Applications

Antibacterial Activity

6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine: and its derivatives have been studied for their potential antibacterial properties. . This compound could serve as a scaffold for developing new antimicrobial agents to combat infectious diseases.

Antidiabetic Applications

. Derivatives of 6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine could be synthesized to explore new antidiabetic medications.

Anti-Platelet Aggregation

. This application is crucial in preventing thrombotic diseases, and derivatives of this compound could be valuable in creating new therapies.

Antifungal Properties

. This makes them candidates for the development of new antifungal drugs, which are needed due to the rising resistance to existing treatments.

Antimalarial Activity

. Given the global impact of malaria and the need for new treatments due to drug resistance, these compounds could be significant in the search for novel antimalarial drugs.

Anti-Tubercular Properties

. With TB being a leading cause of death worldwide, new drugs based on this compound could be transformative.

Anticonvulsant Effects

. The compound’s derivatives could be optimized for better efficacy and safety profiles.

Synthetic and Medicinal Chemistry

As a versatile chemical scaffold, 6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine is valuable in synthetic and medicinal chemistry for the design of new molecules with potential therapeutic applications. .

Safety and Hazards

The safety information for “6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” includes several hazard statements: H302, H315, H319, H335. Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and obtaining special instructions before use.

Future Directions

While specific future directions for “6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” are not available, research into related compounds continues. For instance, a study discusses the design and synthesis of new substituted triazolo pyridazin-8-amine derivatives as tankyrase inhibitors. Another study presents a new energetic anion via nitro-Sandmeyer chemistry.

Mechanism of Action

Target of Action

• NSAIDs (nonsteroidal anti-inflammatory drugs) generally act by inhibiting cyclooxygenase (COX) enzymes, which are responsible for prostaglandin synthesis. These prostaglandins play a crucial role in inflammation, pain, and fever .

Mode of Action

• By blocking COX-2, it suppresses inflammation and pain. However, it’s essential to balance this effect with the potential risk of gastrointestinal (GI) side effects due to COX-1 inhibition .

Biochemical Pathways

• Inhibition of COX-2 reduces prostaglandin production, leading to decreased inflammation and pain. COX-1 inhibition, however, may cause GI issues .

Pharmacokinetics (ADME)

• These properties impact bioavailability and overall efficacy .

Synthesis routes and methods

Procedure details

6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-ylamine hydrobromide (W2.001; 1.1 g) was taken up with a large amount of water and alkalized with saturated potassium carbonate solution. The solid which precipitated out was filtered off with suction and dried (388 mg). Repeated extraction of the mother liquor with dichloromethane, drying of the combined organic phases over sodium sulfate, filtration and concentration afforded a further 228 mg of product in total.